Cas no 1807246-92-9 (Ethyl 2-cyano-4-methyl-3-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-4-methyl-3-(trifluoromethyl)phenylacetate
• CAS No: 1807246-92-9
• MF: C₁₃H₁₂F₃NO₂
• MW: 271.235094070435
• CID: 5004251
• Update Time: 2025-06-09

Ethyl 2-cyano-4-methyl-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-methyl-3-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H12F3NO2/c1-3-19-11(18)6-9-5-4-8(2)12(10(9)7-17)13(14,15)16/h4-5H,3,6H2,1-2H3
• InChI Key： OCAWQNXYSVNGNW-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C=CC=1C)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-4-methyl-3-(trifluoromethyl)phenylacetate

Ethyl 2-cyano-4-methyl-3-(trifluoromethyl)phenylacetate (CAS No. 1807246-92-9): A Comprehensive Overview

Ethyl 2-cyano-4-methyl-3-(trifluoromethyl)phenylacetate, identified by its CAS number 1807246-92-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyano group, a methyl substituent, and a trifluoromethyl group attached to a phenylacetic acid backbone. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>Ethyl 2-cyano-4-methyl-3-(trifluoromethyl)phenylacetate molecule exhibits a high degree of versatility in synthetic chemistry. Its cyano group can participate in various transformations, such as nucleophilic addition reactions, while the trifluoromethyl group enhances lipophilicity and metabolic stability, which are crucial factors in drug design. The methyl substituent at the para position relative to the cyano group further influences the electronic distribution and reactivity of the molecule. These structural attributes make it an attractive candidate for further derivatization and exploration in drug discovery programs.

In recent years, there has been growing interest in the development of novel therapeutic agents that target complex biological pathways. The< strong>Ethyl 2-cyano-4-methyl-3-(trifluoromethyl)phenylacetate (CAS No. 1807246-92-9) has been investigated as a potential precursor in the synthesis of molecules with antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated its utility in generating substituted phenylacetic acid derivatives that exhibit significant activity against various bacterial strains. The trifluoromethyl group, in particular, has been shown to enhance binding affinity to biological targets, thereby improving the pharmacological efficacy of the resulting compounds.

The incorporation of< strong>2-cyano and< strong>3-(trifluoromethyl) groups into the phenylacetic acid scaffold provides a scaffold for designing molecules with optimized pharmacokinetic profiles. The cyano group can be further functionalized into amides or carboxylic acids, expanding the range of possible derivatives. Additionally, the electron-withdrawing nature of both the cyano and trifluoromethyl groups can modulate the reactivity of adjacent functional sites, allowing for precise control over molecular architecture. This level of structural flexibility is highly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

Recent advancements in computational chemistry have further enhanced the utility of< strong>Ethyl 2-cyano-4-methyl-3-(trifluoromethyl)phenylacetate. Molecular modeling studies have been employed to predict binding interactions with target proteins, providing insights into how modifications to the molecule can improve its pharmacological properties. These computational approaches have complemented experimental efforts by allowing researchers to rapidly screen large libraries of derivatives and identify promising candidates for further investigation. The integration of computational methods with traditional synthetic techniques has accelerated the discovery process and led to more efficient development pipelines.

The< strong>Ethyl 2-cyano-4-methyl-3-(trifluoromethyl)phenylacetate (CAS No. 1807246-92-9) has also been explored in the context of developing next-generation agrochemicals. Its structural features make it a suitable candidate for synthesizing compounds with enhanced pest resistance and improved environmental safety profiles. By leveraging its unique reactivity and functional groups, researchers have been able to generate novel molecules that exhibit potent activity against agricultural pests while minimizing adverse effects on non-target organisms.

The synthesis of< strong>Ethyl 2-cyano-4-methyl-3-(trifluoromethyl)phenylacetate involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include condensation reactions to form the phenylacetic acid core, followed by functionalization with cyano and trifluoromethyl groups. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing these substituents with high selectivity and yield. Such synthetic methodologies underscore the compound's importance as a building block in modern chemical synthesis.

In conclusion, Ethyl 2-cyano-4-methyl-3-(trifluoromethyl)phenylacetate (CAS No. 1807246-92-9) represents a versatile and valuable intermediate in pharmaceutical and agrochemical research. Its unique structural features enable diverse applications in drug discovery and molecular design, making it a cornerstone compound for many synthetic projects. As research continues to uncover new applications and methodologies for this molecule, its significance is expected to grow further, driving innovation across multiple scientific disciplines.